Cas no 81357-18-8 (1-tert-Butyl 2-methyl 4-oxopiperidine-1,2-dicarboxylate)

• Product Name: 1-tert-Butyl 2-methyl 4-oxopiperidine-1,2-dicarboxylate
• CAS No: 81357-18-8
• MF: C₁₂H₁₉NO₅
• MW: 257.282963991165
• MDL: MFCD09842531
• CID: 60325
• PubChem ID: 10400214
• Update Time: 2025-05-21

1-tert-Butyl 2-methyl 4-oxopiperidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-Butyl 2-methyl 4-oxopiperidine-1,2-dicarboxylate
• Methyl 1-Boc-4-oxopiperidine-2-carboxylate
• 1,2-Piperidinedicarboxylic acid, 4-oxo-, 1-(1,1-dimethylethyl) 2-methyl ester
• 1-Boc-4-oxo-piperidine-2-carboxylic acid methyl ester
• 1-O-tert-butyl 2-O-methyl 4-oxopiperidine-1,2-dicarboxylate
• 4-Oxo-1,2-piperidinedicarboxylic acid 1-(tert-butyl) 2-methyl ester
• MFCD12547027
• (S)-4-Oxo-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-methyl ester
• SY343816
• racemic (+/-)-methyl 1-tert-butoxycarbonyl-4-oxopiperidine-2-carboxylate
• FT-0720880
• Methyl (R)-1-Boc-4-oxopiperidine-2-carboxylate
• AKOS015950562
• J-522619
• DS-15775
• J-502378
• DTXSID30439324
• MFCD09842531
• 1-tert-Butyl2-methyl4-oxopiperidine-1,2-dicarboxylate
• 4-OXO-PIPERIDINE-1,2-DICARBOXYLIC ACID 1-TERT-BUTYL ESTER 2-METHYL ESTER
• (R)-4-Oxo-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-methyl ester
• Methyl N-Boc-4-oxo-piperidine-2-carboxylate
• AM1193
• SCHEMBL4864314
• MFCD12547038
• SY034074
• SB34407
• CS-W000565
• Levogyration camphorquinone
• FT-0685081
• Methyl (S)-1-Boc-4-oxopiperidine-2-carboxylate
• SY005909
• 1,2-Piperidinedicarboxylicacid, 4-oxo-, 1-(1,1-dimethylethyl) 2-methyl ester
• ROHLQPZIUYTLGR-UHFFFAOYSA-N
• 81357-18-8
• SB38604
• AB53727
• (S)-1-BOC-4-OXO-PIPERIDINE-2-CARBOXYLIC ACID METHYL ESTER
• 1-(1,1-Dimethylethyl) 2-methyl 4-oxo-1,2-piperidinedicarboxylate (ACI)

• MDL： MFCD09842531
• Inchi： 1S/C12H19NO5/c1-12(2,3)18-11(16)13-6-5-8(14)7-9(13)10(15)17-4/h9H,5-7H2,1-4H3
• InChI Key： ROHLQPZIUYTLGR-UHFFFAOYSA-N
• SMILES： O(C(N1CCC(CC1C(=O)OC)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 257.12600
• Monoisotopic Mass: 257.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.175
• Melting Point: No data available
• Boiling Point: 350℃ at 760 mmHg
• Flash Point: 165.5±27.9 °C
• Refractive Index: 1.483
• PSA: 72.91000
• LogP: 1.06590
• Vapor Pressure: No data available

1-tert-Butyl 2-methyl 4-oxopiperidine-1,2-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1-tert-Butyl 2-methyl 4-oxopiperidine-1,2-dicarboxylate

Recent Advances in the Study of 1-tert-Butyl 2-methyl 4-oxopiperidine-1,2-dicarboxylate (CAS: 81357-18-8)

The compound 1-tert-Butyl 2-methyl 4-oxopiperidine-1,2-dicarboxylate (CAS: 81357-18-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine core and dual carboxylate functionalities, serves as a versatile intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 1-tert-Butyl 2-methyl 4-oxopiperidine-1,2-dicarboxylate as a key precursor in the synthesis of gamma-secretase modulators. These modulators are of particular interest for their potential to treat Alzheimer's disease by selectively reducing the production of amyloid-beta peptides. The study demonstrated that derivatives of this compound exhibited improved blood-brain barrier permeability and reduced off-target effects compared to earlier generations of inhibitors.

In addition to its neurological applications, recent research has also investigated the antimicrobial properties of 1-tert-Butyl 2-methyl 4-oxopiperidine-1,2-dicarboxylate derivatives. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that certain structural analogs of this compound showed potent activity against drug-resistant strains of Staphylococcus aureus. The authors attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a scaffold for developing new antibiotics.

The synthetic versatility of 1-tert-Butyl 2-methyl 4-oxopiperidine-1,2-dicarboxylate has also been a focus of recent methodological developments. A team at the University of Cambridge recently published an efficient, scalable synthesis route for this compound in Organic Process Research & Development. Their approach utilized a novel asymmetric catalysis strategy, achieving a 92% yield with excellent enantioselectivity. This advancement addresses previous challenges in large-scale production and could facilitate broader exploration of its pharmaceutical applications.

Looking forward, the unique structural features of 1-tert-Butyl 2-methyl 4-oxopiperidine-1,2-dicarboxylate continue to inspire innovative research directions. Current studies are exploring its potential in targeted drug delivery systems, where its carboxylate groups can be functionalized to create pH-sensitive prodrugs. Additionally, computational chemistry approaches are being employed to design new derivatives with optimized pharmacokinetic properties, further expanding the therapeutic potential of this promising scaffold.